![molecular formula C11H12FNO B6241174 rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis CAS No. 2375248-26-1](/img/no-structure.png)
rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis
Description
“rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis” is a chemical compound with the molecular formula C11H12FNO . It has a molecular weight of 193.22 . The IUPAC name for this compound is N-[(1R,2R)-2-(fluoromethyl)cyclopropyl]benzamide .
Molecular Structure Analysis
The InChI code for “rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis” is 1S/C11H12FNO/c12-7-9-6-10(9)13-11(14)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,13,14)/t9-,10+/m0/s1 . This code provides a detailed description of the molecule’s structure.Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis involves the following steps: protection of the amine group, introduction of the cyclopropyl group, introduction of the fluoromethyl group, and deprotection of the amine group.", "Starting Materials": [ "Benzamide", "Cyclopropane", "Fluoromethyl iodide", "Diisopropylethylamine", "N,N-Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Protection of the amine group with tert-butyloxycarbonyl (BOC) chloride and diisopropylethylamine (DIPEA) in N,N-dimethylformamide (DMF)", "Introduction of the cyclopropyl group via cyclopropanation of the protected amine with cyclopropane and iodine in the presence of silver trifluoromethanesulfonate (AgOTf) in dichloromethane (DCM)", "Introduction of the fluoromethyl group via nucleophilic substitution of the iodine with fluoromethyl iodide and sodium bicarbonate in DMF", "Deprotection of the amine group with hydrochloric acid in dioxane and water, followed by neutralization with sodium hydroxide and extraction with dichloromethane", "Purification of the product by column chromatography on silica gel using a gradient of dichloromethane and ethyl acetate as eluent" ] } | |
CAS RN |
2375248-26-1 |
Product Name |
rac-N-[(1R,2S)-2-(fluoromethyl)cyclopropyl]benzamide, cis |
Molecular Formula |
C11H12FNO |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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